N-Desmethyl Sildenafil
N-Desmethyl Sildenafil
Sildenafil (Item No. 10008671) is a potent cGMP-specific phosphodiesterase (PDE) inhibitor that is highly selective for PDE5 (IC50 = 3.6 nM). Inhibition of PDE5 prolongs nitric oxide-mediated relaxation of smooth muscle in a range of vascular tissues. N-Desmethyl sildenafil is a major metabolite of sildenafil. The conversion of sildenafil to this metabolite is affected by age and by renal and hepatic impairment.
Brand Name:
Vulcanchem
CAS No.:
139755-82-1
VCID:
VC0017705
InChI:
InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(26(3)25-16)21(28)24-20(23-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-22-10-12-27/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,23,24,28)
SMILES:
CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C
Molecular Formula:
C21H28N6O4S
Molecular Weight:
460.6 g/mol
N-Desmethyl Sildenafil
CAS No.: 139755-82-1
Reference Standards
VCID: VC0017705
Molecular Formula: C21H28N6O4S
Molecular Weight: 460.6 g/mol
| CAS No. | 139755-82-1 |
|---|---|
| Product Name | N-Desmethyl Sildenafil |
| Molecular Formula | C21H28N6O4S |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | 5-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(26(3)25-16)21(28)24-20(23-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-22-10-12-27/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,23,24,28) |
| Standard InChIKey | UZTKBZXHEOVDRL-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C |
| SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCNCC4)OCC)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Sildenafil (Item No. 10008671) is a potent cGMP-specific phosphodiesterase (PDE) inhibitor that is highly selective for PDE5 (IC50 = 3.6 nM). Inhibition of PDE5 prolongs nitric oxide-mediated relaxation of smooth muscle in a range of vascular tissues. N-Desmethyl sildenafil is a major metabolite of sildenafil. The conversion of sildenafil to this metabolite is affected by age and by renal and hepatic impairment. |
| Synonyms | 5-[2-Ethoxy-5-(1-piperazinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one; Desmethylsildenafil; UK 103320; |
| PubChem Compound | 6426858 |
| Last Modified | Nov 14 2021 |
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